Cas no 53338-47-9 ( )
structure
Product Name:
CAS No:53338-47-9
MF:C4H4F2N4
MW:146.098166465759
CID:938344
PubChem ID:296407
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5,6-difluoropyrazine-2,3-diamine
- NSC166545
- SCHEMBL14166403
- AKOS006361602
- 53338-47-9
- NSC-166545
- DTXSID70304628
-
-
- Inchi： 1S/C4H4F2N4/c5-1-2(6)10-4(8)3(7)9-1/h(H2,7,9)(H2,8,10)
- InChI Key： MZIVWMWWIDLUAP-UHFFFAOYSA-N
- SMILES： FC1=C(N=C(C(N)=N1)N)F
Computed Properties
- Exact Mass: 146.04052
- Monoisotopic Mass: 146.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.644
- Boiling Point: 368.9°C at 760 mmHg
- Flash Point: 176.9°C
- Refractive Index: 1.612
- PSA: 77.82
Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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